Cas no 7248-78-4 ( )

• Product Name: &nbsp
• CAS No: 7248-78-4
• MF: C₁₉H₃₀O₅
• MW: 338.438506603241
• CID: 977186
• PubChem ID: 237005
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (5-hydroxy-4-oxopyran-2-yl)methyl tridecanoate
• (5-hydroxy-4-oxo-4h-pyran-2-yl)methyl tridecanoate
• AC1L5XUW
• AC1Q6BXQ
• AG-K-06203
• AR-1A6367
• CTK5D6196
• KST-1A9004
• NSC40197
• NSC-40197
• DTXSID90284998
• 7248-78-4
•  

• Inchi： 1S/C19H30O5/c1-2-3-4-5-6-7-8-9-10-11-12-19(22)24-14-16-13-17(20)18(21)15-23-16/h13,15,21H,2-12,14H2,1H3
• InChI Key： QRKLISHFRSPYBV-UHFFFAOYSA-N
• SMILES： O(CC1=CC(C(=CO1)O)=O)C(CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 338.20900
• Monoisotopic Mass: 338.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.082
• Boiling Point: 476.6°C at 760 mmHg
• Flash Point: 161.4°C
• Refractive Index: 1.502
• PSA: 76.74000
• LogP: 4.69960